Cas no 1822481-05-9 (methyl 2-amino-2-(5-methylpyridin-2-yl)acetate)

• Product Name: methyl 2-amino-2-(5-methylpyridin-2-yl)acetate
• CAS No: 1822481-05-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5998265
• PubChem ID: 130814962
• Update Time: 2025-10-19

methyl 2-amino-2-(5-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-methylpyridin-2-yl)acetate
• 2-Pyridineacetic acid, α-amino-5-methyl-, methyl ester
• 1822481-05-9
• EN300-1809461

• Inchi： 1S/C9H12N2O2/c1-6-3-4-7(11-5-6)8(10)9(12)13-2/h3-5,8H,10H2,1-2H3
• InChI Key： GWMGIXKXGFSFCD-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)(N)C(=O)OC

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 274.3±35.0 °C(Predicted)
• pka: 5.99±0.50(Predicted)

Additional information on methyl 2-amino-2-(5-methylpyridin-2-yl)acetate

Methyl 2-Amino-2-(5-Methylpyridin-2-yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(5-methylpyridin-2-yl)acetate, also known by its CAS number 1822481-05-9, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structure, which combines an amino group with a methylated pyridine ring, making it a versatile building block in various chemical reactions.

The molecular structure of methyl 2-amino-2-(5-methylpyridin-2-yl)acetate consists of a central acetate group with an amino substituent and a pyridine ring substituted at the 5-position with a methyl group. This arrangement imparts the compound with interesting electronic properties, which have been exploited in recent studies for applications in drug design and catalysis.

Recent research has highlighted the potential of methyl 2-amino-2-(5-methylpyridin-2-yl)acetate as a precursor in the synthesis of bioactive molecules. For instance, studies published in leading chemistry journals have demonstrated its use in the construction of heterocyclic compounds, which are known for their pharmacological activities. The ability of this compound to undergo various transformations, such as nucleophilic substitutions and cyclizations, has made it a valuable intermediate in organic synthesis.

In addition to its synthetic applications, methyl 2-amino-2-(5-methylpyridin-2-yl)acetate has been investigated for its biological properties. Preclinical studies have shown that derivatives of this compound exhibit moderate activity against certain enzymes, suggesting potential applications in therapeutic development. Researchers are particularly interested in its role as a lead compound for the design of new drugs targeting specific biological pathways.

The synthesis of methyl 2-amino-2-(5-methylpyridin-2-yl)acetate typically involves multi-step processes that require careful optimization to ensure high yields and purity. One common approach involves the reaction of amines with appropriately substituted pyridine derivatives under specific conditions. The development of efficient synthetic routes for this compound has been an active area of research, driven by its increasing demand in both academic and industrial settings.

From an environmental perspective, the handling and disposal of methyl 2-amino-2-(5-methylpyridin-2-yl)acetate must adhere to standard safety protocols to minimize ecological impact. Its stability under various conditions has been studied to ensure safe storage and transportation, particularly given its role as an intermediate in chemical manufacturing.

In conclusion, methyl 2-amino-2-(5-methylpyridin-2-yl)acetate (CAS No: 1824811099) stands out as a significant compound in modern organic chemistry due to its structural versatility and promising applications. As research continues to uncover new avenues for its use, this compound is expected to play an increasingly important role in both academic research and industrial applications.